1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine
Overview
Description
1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine is a chemical compound that belongs to the piperazine family. It is commonly known as MBP or N-(2-Methylbenzyl)-4-phenylpiperazine-1-sulfonamide. This compound has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters such as dopamine and serotonin. It has been shown to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 dopamine receptor.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, leading to its potential use as an antidepressant and anxiolytic. Additionally, it has been shown to have analgesic effects, potentially due to its ability to modulate pain pathways in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine in lab experiments is its relatively simple synthesis method. Additionally, it has been extensively studied for its potential therapeutic applications, making it a popular choice for research. However, one limitation of using MBP is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several potential future directions for research on 1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of MBP and its potential therapeutic applications. Finally, the development of new synthesis methods and analogs of MBP may lead to the discovery of even more potent and effective compounds.
Scientific Research Applications
1-[(2-methylbenzyl)sulfonyl]-4-phenylpiperazine has been extensively studied for its potential therapeutic applications. It has been found to have antipsychotic, analgesic, and anxiolytic properties. MBP has also been shown to have a positive effect on mood, memory, and cognition. Additionally, it has been studied for its potential use in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
1-[(2-methylphenyl)methylsulfonyl]-4-phenylpiperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2S/c1-16-7-5-6-8-17(16)15-23(21,22)20-13-11-19(12-14-20)18-9-3-2-4-10-18/h2-10H,11-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAXHDRFTWJKMBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.